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Compound Focus: N,N'-Dimethyloxamide

CAS No.: 615-35-0

Cat. No.: S600890

Get Quote

Chemical Identification and Properties

The table below summarizes the key identifying information and physical properties for N,N'-

Dimethyloxamide, which are critical for selecting and validating a purification method.

Property Details

CAS Number 615-35-0 [1] [2]

Molecular Formula C₄H₈N₂O₂ [1] [2]

Molecular Weight 116.12 g/mol [1] [2]

Melting Point 215°C to 217°C [2] (Another source lists a general melting point of 215°C [1])

Purity Available at 98% [2]

Purification Guidance Based on General Principles

Since a specific protocol is not available, here is a general approach based on standard laboratory practices

for similar organic compounds:

Primary Recommended Method: Recrystallization
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The most suitable method for purifying a solid compound like N,N'-Dimethyloxamide is

recrystallization [3]. The sharp melting point indicates a pure crystalline solid, which is a good
candidate for this technique.

The process involves dissolving the crude compound in a minimal volume of a hot solvent in
which it is highly soluble when hot but poorly soluble when cold. As the solution cools, pure

crystals form, leaving impurities in the solvent.
Solvent Selection: You will need to experimentally determine an optimal recrystallization

solvent. Common solvents to test include ethanol, methanol, ethyl acetate, or water, and their
mixtures.

Verification: The known melting point (215-217°C) is your key criterion for assessing purity
after recrystallization [2].

General Purification Workflow The following diagram outlines the general decision-making process

for purifying a solid compound like N,N'-Dimethyloxamide.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s600890?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/B9781856175678500123
https://www.fishersci.co.uk/shop/products/n-n-dimethyloxamide-98-2/11473734
https://www.smolecule.com/products/s600890?utm_src=pdf-body
https://www.smolecule.com/products/s600890?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Crude N,N'-Dimethyloxamide

Determine Physical State
(Melting Point: 215-217°C)

Select Purification Method:
Recrystallization for Solids

Key Step: Solvent Screening
Test solubility in hot/cold solvents

Perform Recrystallization

Assess Purity

Melting Point Analysis
(Compare to 215-217°C)

Pure Compound

Sharp MP

Impure Compound

Broad/Depressed MP

Try different solvent

Click to download full resolution via product page

Frequently Asked Questions
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What is the first step I should take if no purification protocol exists for my compound? The first step is

to gather all available physical data, exactly as shown in the table above. The melting point is especially

critical, as a sharp melting point is a strong indicator of purity and confirms that recrystallization is a viable

method. You should then begin small-scale trials to find a suitable recrystallization solvent.

How can I confirm the success of my purification? The most straightforward method is to check the

melting point of your purified product. A pure compound will typically exhibit a sharp melting point within

the literature range (215-217°C). A depressed or broad melting range indicates that impurities remain and

further purification is needed [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
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